Cas no 2228950-14-7 (1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene)

• Product Name: 1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene
• CAS No: 2228950-14-7
• MF: C₁₁H₁₁F
• MW: 162.203446626663
• CID: 6170435
• PubChem ID: 165675289
• Update Time: 2025-06-14

1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene
• EN300-1739647
• 2228950-14-7

• Inchi： 1S/C11H11F/c1-4-9(3)10-5-8(2)6-11(12)7-10/h1,5-7,9H,2-3H3
• InChI Key： PUNZUVPIQKWDST-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C(C#C)C

Computed Properties

• Exact Mass: 162.084478513g/mol
• Monoisotopic Mass: 162.084478513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene

Comprehensive Overview of 1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene (CAS No. 2228950-14-7)

1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene (CAS No. 2228950-14-7) is a fluorinated aromatic compound with a unique alkyne-functionalized side chain. This specialty chemical has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, material science, and organic synthesis. The compound's molecular structure combines a fluorobenzene core with a but-3-yn-2-yl substituent, offering intriguing reactivity patterns that researchers are actively exploring.

In the context of current drug discovery trends, fluorinated compounds like 1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene are particularly valuable. The pharmaceutical industry's growing focus on fluorine-containing APIs (Active Pharmaceutical Ingredients) has made this compound a subject of interest for medicinal chemistry applications. Its structural features suggest potential as a building block for more complex molecules, especially in the development of targeted therapies and small molecule drugs.

The alkyne group in 1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene opens up possibilities for various click chemistry reactions, a hot topic in modern organic synthesis. This characteristic makes the compound particularly useful for bioconjugation applications and the creation of molecular probes. Researchers investigating bioorthogonal chemistry or developing new diagnostic agents may find this compound especially relevant to their work.

From a material science perspective, the combination of aromatic and alkyne functionalities in 1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene suggests potential applications in advanced polymers and functional materials. The compound could serve as a monomer or cross-linking agent in the synthesis of high-performance materials with tailored properties. This aligns with current industry demands for smart materials and specialty coatings with enhanced performance characteristics.

The synthetic chemistry community has shown increasing interest in compounds like 1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene due to their versatility in cascade reactions and multi-component couplings. Recent publications in organic chemistry journals highlight the growing importance of such structurally diverse building blocks for complex molecule synthesis. The compound's fluorine atom provides additional opportunities for selective functionalization and molecular tuning.

Quality control and analytical characterization of 1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene typically involve advanced techniques such as HPLC analysis, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research applications and industrial use. The availability of detailed spectral data and certificates of analysis for this compound facilitates its adoption in various scientific applications.

Environmental and safety considerations for handling 1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation systems are recommended when working with this material. These precautions align with the broader laboratory safety trends emphasizing responsible chemical handling.

The commercial availability of 1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene from specialty chemical suppliers has increased in recent years, reflecting growing demand from the research community. Suppliers typically offer the compound in various quantities, from milligram-scale for initial evaluations to kilogram quantities for process development. This availability supports its use in both academic research and industrial applications.

Future research directions for 1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene may explore its potential in catalysis, materials engineering, and biological applications. The compound's unique structural features position it as a valuable tool for scientists working at the intersection of organic chemistry and applied sciences. As synthetic methodologies continue to advance, we can anticipate new and innovative uses for this versatile building block.

For researchers considering 1-(but-3-yn-2-yl)-3-fluoro-5-methylbenzene for their projects, it's advisable to consult recent scientific literature and patent databases to identify potential applications and synthetic routes. The compound's CAS number 2228950-14-7 serves as a unique identifier for thorough literature searches and regulatory compliance documentation.